Cas no 2228804-66-6 ({1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopentyl}methanamine)

• Product Name: {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopentyl}methanamine
• CAS No: 2228804-66-6
• MF: C₁₃H₂₃N₃
• MW: 221.341822862625
• CID: 6000245
• PubChem ID: 165980210
• Update Time: 2025-10-25

{1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopentyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopentyl}methanamine
• {1-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclopentyl}methanamine
• 2228804-66-6
• EN300-1780007

• Inchi： 1S/C13H23N3/c1-11(2)8-16-9-12(7-15-16)13(10-14)5-3-4-6-13/h7,9,11H,3-6,8,10,14H2,1-2H3
• InChI Key： ZBMNRJPBAWSYLY-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C=C(C=N1)C1(CN)CCCC1

Computed Properties

• Exact Mass: 221.189197746g/mol
• Monoisotopic Mass: 221.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų

Additional information on {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopentyl}methanamine

Introduction to {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopentyl}methanamine (CAS No. 2228804-66-6)

{1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopentyl}methanamine} is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228804-66-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the development of novel therapeutic agents. The structural framework of this compound incorporates a pyrazole moiety linked to a cyclopentyl group, which is further substituted with a 2-methylpropyl group. This unique arrangement contributes to its distinct chemical properties and potential applications in drug discovery.

The pyrazole ring is a heterocyclic aromatic compound that is widely recognized for its role in medicinal chemistry due to its versatility and ability to interact with various biological targets. In particular, the 4-position of the pyrazole ring in {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopentyl}methanamine introduces a site for functionalization, allowing for the development of derivatives with enhanced pharmacological properties. The cyclopentyl group, on the other hand, provides steric hindrance and stability to the molecule, which can be crucial for optimizing bioavailability and reducing metabolic degradation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopentyl}methanamine with biological targets such as enzymes and receptors. These studies have highlighted the potential of this compound as an inhibitor or modulator of various disease-related pathways. For instance, preliminary computational studies suggest that it may interact with enzymes involved in inflammation and oxidative stress, which are key factors in conditions such as arthritis and neurodegenerative diseases.

In vitro experiments have also provided valuable insights into the biological activity of {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopentyl}methanamine. These studies have demonstrated its ability to inhibit the activity of certain enzymes with high selectivity, indicating its potential as a lead compound for drug development. Additionally, the compound has shown promising results in cell-based assays, where it exhibited effects on cellular proliferation and apoptosis. These findings are particularly intriguing given the growing interest in targeted therapies for cancer and other chronic diseases.

The synthesis of {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopentyl}methanamine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key reactions such as condensation, cyclization, and functional group transformations. Each step has been optimized to ensure high yield and purity, which are essential for subsequent biological evaluation. The use of advanced synthetic techniques has also allowed for the introduction of various substituents at different positions of the molecule, enabling the generation of a library of derivatives for comprehensive pharmacological screening.

The pharmacokinetic properties of {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopentyl}methanamine are another area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary studies have indicated that this compound exhibits favorable pharmacokinetic profiles, including good solubility and moderate oral bioavailability. These characteristics make it an attractive candidate for further development into a therapeutic agent.

The future direction of research on {1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclopentyl}methanamine includes both in vivo studies and clinical trials. In vivo experiments will provide more comprehensive data on its efficacy and safety profile, while clinical trials will be essential for evaluating its potential as a treatment for human diseases. Collaborations between academic institutions and pharmaceutical companies are likely to play a crucial role in advancing this research from preclinical stages to clinical applications.

The significance of {1-1-(2-methylpropil)-4-{[3-(2-methylpropyl)cyclopenta]methylene}-5-hydroxypyrazole} lies not only in its unique chemical structure but also in its potential to address unmet medical needs. As our understanding of disease mechanisms continues to evolve, compounds like this one offer hope for developing innovative treatments that can improve patient outcomes. The ongoing research efforts underscore the importance of investing in basic science and translational medicine to bring new therapeutic options to patients worldwide.